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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541 Get Quote

An in-depth exploration of the chemical and physical properties, synthesis, applications, and

safety protocols of 3-Methyltetrahydrofuran (3-MeTHF), a promising green solvent in

chemical research and pharmaceutical development.

Introduction
3-Methyltetrahydrofuran (3-MeTHF) is a cyclic ether that has garnered significant attention as

a more sustainable and often more effective alternative to traditional solvents like

tetrahydrofuran (THF) and diethyl ether.[1][2] Its favorable physical properties, combined with

its derivation from renewable resources, position it as a key player in the advancement of

green chemistry.[1][3] This guide provides a detailed overview of 3-MeTHF, tailored for

researchers, scientists, and professionals in drug development, covering its fundamental

properties, synthesis, key applications with experimental insights, and essential safety

information.

Core Properties of 3-Methyltetrahydrofuran
The utility of 3-Methyltetrahydrofuran in a laboratory and industrial setting is defined by its

unique physicochemical properties. Its molecular weight is 86.13 g/mol .[4][5][6][7] A

comprehensive summary of its key quantitative data is presented below, offering a clear

comparison with the widely used solvent, Tetrahydrofuran (THF).
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Property 3-Methyltetrahydrofuran Tetrahydrofuran (THF)

Molecular Formula C₅H₁₀O[4][6][7] C₄H₈O

Molecular Weight 86.13 g/mol [4][5][6][7] 72.11 g/mol

CAS Number 13423-15-9[4][8] 109-99-9

Boiling Point 86.5 °C[8] 66 °C[9]

Density 0.87 g/cm³[3][7] 0.889 g/cm³

Water Solubility
106,000 mg/L at 25 °C

(Partially miscible)[8]
Miscible

Refractive Index (n20D) 1.41[4][7] 1.407

Purity (typical) >95.0% (GC)[7][8] >99%

Synthesis of 3-Methyltetrahydrofuran
The industrial preparation of 3-Methyltetrahydrofuran can be achieved through various

synthetic routes. One notable method involves the hydrogenation of 3-formyltetrahydrofuran.

Experimental Protocol: Synthesis from 3-
Formyltetrahydrofuran
This process involves the catalytic hydrogenation of 3-formyltetrahydrofuran in the presence of

a Group VIII noble metal catalyst and a strong acid.[10]

Materials:

3-Formyltetrahydrofuran

Hydrogen gas

Palladium on carbon (Pd/C) catalyst

Acid promoter (e.g., a strong acid)

Solvent (if necessary)
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High-pressure autoclave

Procedure:

The autoclave is charged with 3-formyltetrahydrofuran and the palladium on carbon catalyst.

The vessel is sealed and purged multiple times with nitrogen, followed by hydrogen, to

ensure an inert atmosphere.

The hydrogen pressure is increased to the desired level, typically in the range of 1.4 to 7

MPa.[10]

The reaction mixture is heated to a temperature between 100 and 240 °C while stirring.[10]

The reaction progress is monitored by analyzing samples periodically using gas

chromatography (GC).

Upon completion, the autoclave is cooled, and the pressure is carefully released.

The catalyst is removed by filtration.

The resulting 3-Methyltetrahydrofuran is purified by distillation.

Key Applications in Research and Development
3-Methyltetrahydrofuran's unique properties make it a valuable solvent in a variety of

chemical transformations, most notably in organometallic chemistry and pharmaceutical

synthesis.[3][11]

Grignard Reactions
3-MeTHF is an excellent medium for Grignard reactions, often providing advantages over THF.

[3] Organomagnesium bromides, for instance, are generally more soluble in 3-MeTHF than in

THF.[1] This increased solubility allows for reactions to be conducted at higher concentrations

and can simplify storage and transportation of the Grignard reagents.[1]
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Grignard Reagent Preparation

Reaction with Electrophile

Aqueous Workup

Magnesium Turnings

Grignard Reagent (R-MgX)
Activation

Organic Halide (R-X)

3-MeTHF

Magnesium Alkoxide IntermediateElectrophile (e.g., Aldehyde, Ketone)

Final Product (R-E-OH)Aqueous Acid (e.g., NH4Cl)

Click to download full resolution via product page

Workflow for a typical Grignard reaction using 3-MeTHF.

Pharmaceutical Synthesis
In the pharmaceutical industry, the choice of solvent is critical for ensuring the purity and safety

of the final active pharmaceutical ingredient (API).[9] 3-MeTHF serves as a safer and more

efficient medium for synthesizing APIs, particularly in reactions that require selective solvation

and mild conditions.[3] Its lower miscibility with water compared to THF simplifies the workup

and product isolation stages, often leading to improved yields and reduced waste.[1]

Spectral Data
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Spectroscopic analysis is crucial for the identification and characterization of 3-
Methyltetrahydrofuran.

¹H NMR: The proton NMR spectrum provides characteristic signals for the methyl and

tetrahydrofuran ring protons.

¹³C NMR: The carbon NMR spectrum shows distinct peaks for the five carbon atoms in the

molecule.[12]

IR Spectroscopy: The infrared spectrum displays characteristic absorption bands for C-O

and C-H bonds.[4]

Mass Spectrometry: Mass spectral data can be used to determine the molecular weight and

fragmentation pattern of the molecule.[4]

Safety and Handling
Proper handling of 3-Methyltetrahydrofuran is essential to ensure laboratory safety.

Hazards:

Flammability: 3-MeTHF is a highly flammable liquid and vapor.[4] Keep away from heat,

sparks, open flames, and other ignition sources.[5][6]

Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[6]

Peroxide Formation: Like other ethers, 3-MeTHF can form explosive peroxides upon

exposure to air and light. Store in a tightly closed container in a cool, dry, and well-ventilated

place.[5]

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[5][6]

Use in a well-ventilated area or under a fume hood.[5]

Ensure all equipment is properly grounded to prevent static discharge.[6]
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First Aid Measures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

3-Methyltetrahydrofuran (3-MeTHF) Tetrahydrofuran (THF)

Practical Implications

3-MeTHF vs. THF: A Comparative Overview Higher Boiling Point (86.5 °C)

Safer for higher temperature reactions

leads to

Lower Water Miscibility

Easier product extraction and solvent recovery

facilitates

Renewable Feedstock Origin

Greener and more sustainable solvent choice

contributes to

Higher Stability to Organometallics

Wider applicability in organometallic synthesis

allows for

Lower Boiling Point (66 °C) Completely Water Miscible Petrochemical Origin Less Stable with Strong Bases

Click to download full resolution via product page

Comparison of 3-MeTHF and THF properties and their implications.

Conclusion
3-Methyltetrahydrofuran presents a compelling case as a superior solvent in many chemical

applications, particularly where green chemistry principles are a priority. Its advantageous

physical properties, including a higher boiling point and partial water miscibility, offer tangible

benefits in terms of reaction control, product isolation, and solvent recycling. For researchers

and professionals in drug development and fine chemical synthesis, a thorough understanding
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of 3-MeTHF's characteristics and safe handling is crucial for leveraging its full potential in

creating more efficient, safer, and environmentally responsible chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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